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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

adsorption of Disperse Orange 30, a common mono-azo dye, onto activated carbon. The

information is compiled from various studies to offer a comprehensive guide for researchers in

environmental science and materials chemistry.

Introduction
Disperse Orange 30 (DO-30) is a synthetic dye extensively used in the textile industry for

coloring materials like polyester and nylon.[1] Due to its chemical stability and low

biodegradability, its presence in industrial effluents poses a significant environmental concern.

[1] Adsorption using activated carbon is a widely recognized and effective method for the

removal of such dyes from aqueous solutions due to the high surface area and porous

structure of the adsorbent.[1] This document outlines the key parameters, experimental

procedures, and expected outcomes for the adsorption of DO-30 on activated carbon.

Data Presentation: Adsorption Parameters and
Isotherm Models
The efficiency of Disperse Orange 30 adsorption onto activated carbon is influenced by

several experimental conditions. The equilibrium data are often analyzed using various

isotherm models to describe the interaction between the dye and the adsorbent.
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Table 1: Summary of Experimental Conditions for Disperse Orange 30 Adsorption

Parameter Investigated Range Optimal Condition Reference

Adsorbent Dosage 0.1 g - 0.4 g 0.4 g [1]

Initial Dye

Concentration
50 - 300 mg/L

Varies with study

objectives
[1]

Contact Time 10 - 150 min 90 min [1]

Temperature
Room Temperature -

60 °C
60 °C [1]

pH 2 - Not specified 2 [2]

Table 2: Adsorption Isotherm Model Parameters for Disperse Orange 30 on Activated Carbon

Isotherm
Model

Key
Parameters

Description Applicability Reference

Langmuir
q_max (mg/g),

K_L (L/mg)

Assumes

monolayer

adsorption on a

homogeneous

surface.

Best fit for rattan

sawdust-based

activated carbon.

[3]

[3]

Freundlich
K_F ((mg/g)

(L/mg)^(1/n)), n

Describes

multilayer

adsorption on a

heterogeneous

surface.

Good fit for

H2SO4-

functionalized

activated carbon.

[1]

[1]

Temkin
A_T (L/g), b_T

(J/mol)

Considers the

effect of

adsorbent-

adsorbate

interactions on

the heat of

adsorption.

Better represents

adsorption on

pure activated

carbon.[1]

[1]
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Experimental Protocols
This section details the methodologies for preparing the materials and conducting the

adsorption experiments.

Materials and Equipment
Adsorbent: Activated Carbon (commercial or prepared). For functionalized activated carbon,

see protocol below.

Adsorbate: Disperse Orange 30 dye.

Chemicals: Sulfuric acid (H₂SO₄) for functionalization, distilled water.

Equipment: Magnetic stirrer, oven, centrifuge, UV-Vis spectrophotometer, pH meter, shaker.

Preparation of H₂SO₄-Functionalized Activated Carbon
(AAC)

Add 30 ml of concentrated H₂SO₄ to 6 g of powdered pure activated carbon (PAC).[1]

Stir the mixture at 600 rpm for 6 hours at approximately 80 °C.[1]

After the reaction, dilute the mixture with distilled water and wash thoroughly.

Filter the mixture using a vacuum filter.

Dry the resulting H₂SO₄-functionalized activated carbon (AAC) in an oven at 70 °C overnight.

[1]

Preparation of Disperse Orange 30 Stock Solution
Prepare a stock solution of Disperse Orange 30 by dissolving a known weight of the dye in

distilled water.

Prepare a series of standard solutions with concentrations ranging from 10 to 100 mg/L by

diluting the stock solution.[1]
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Measure the absorbance of each standard solution at the maximum wavelength (λ_max) of

450 nm using a UV-Vis spectrophotometer.[1]

Construct a calibration curve by plotting absorbance versus concentration. The relationship

can be described by the Beer-Lambert law, for example, A = 0.0212C.[1]

Batch Adsorption Experiment
Prepare a series of flasks containing a fixed volume of Disperse Orange 30 solution of a

known initial concentration.

Add a specific amount of activated carbon (e.g., 0.1 g or 0.4 g) to each flask.[1]

Agitate the flasks on a shaker at a constant speed (e.g., 700 rpm) for a predetermined

contact time (e.g., 10, 30, 60, 90, 120, 150 min).[1]

Control the temperature of the experiment as required (e.g., room temperature, 60 °C).[1]

After the desired contact time, separate the adsorbent from the solution by centrifugation.[1]

Measure the absorbance of the supernatant at 450 nm using a UV-Vis spectrophotometer.[1]

Calculate the final concentration of the dye (C_e) using the calibration curve.

The percentage of dye removal can be calculated using the following equation: Dye Removal

(%) = ((C_0 - C_e) / C_0) * 100 where C_0 is the initial dye concentration and C_e is the

equilibrium dye concentration.

Visualizations
Experimental Workflow for Adsorption Studies
The following diagram illustrates the general workflow for conducting batch adsorption studies

of Disperse Orange 30 on activated carbon.
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Caption: Experimental workflow for the adsorption of Disperse Orange 30.

Logical Relationship of Adsorption Isotherm Analysis
This diagram shows the relationship between the experimental data and the application of

different isotherm models to understand the adsorption mechanism.
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Caption: Logical flow for adsorption isotherm model analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b079229#adsorption-isotherms-of-disperse-orange-
30-on-activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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